Cas no 893732-07-5 ((2E)-3-4-Methoxy-3-(piperidin-1-ylmethyl)phenylacrylic Acid)

• Product Name: (2E)-3-4-Methoxy-3-(piperidin-1-ylmethyl)phenylacrylic Acid
• CAS No: 893732-07-5
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• MDL: MFCD06801434
• CID: 1075992
• Update Time: 2025-05-23

(2E)-3-4-Methoxy-3-(piperidin-1-ylmethyl)phenylacrylic Acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[4-Methoxy-3-(piperidin-1-ylmethyl)phenyl]-acrylic acid
• (2E)-3-4-Methoxy-3-(piperidin-1-ylmethyl)phenylacrylic Acid

• MDL： MFCD06801434
• Inchi： 1S/C16H21NO3/c1-20-15-7-5-13(6-8-16(18)19)11-14(15)12-17-9-3-2-4-10-17/h5-8,11H,2-4,9-10,12H2,1H3,(H,18,19)/b8-6+
• InChI Key： PQDWBZGKOXNMSZ-SOFGYWHQSA-N
• SMILES： O(C)C1C=CC(/C=C/C(=O)O)=CC=1CN1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (2E)-3-4-Methoxy-3-(piperidin-1-ylmethyl)phenylacrylic Acid

(2E)-3-(4-Methoxy-3-(Piperidin-1-ylmethyl)Phenyl)Acrylic Acid: A Comprehensive Overview

(2E)-3-(4-Methoxy-3-(Piperidin-1-ylmethyl)Phenyl)Acrylic Acid, also known by its CAS number 893732-07-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which includes a methoxy group, a piperidinylmethyl substituent, and an acrylic acid moiety. The combination of these functional groups makes it a versatile compound with potential applications in drug development, material science, and other related areas.

The core structure of this compound consists of a phenyl ring substituted with a methoxy group at the para position and a piperidinylmethyl group at the meta position. The acrylic acid group is attached to the phenyl ring via an ethenyl linkage, giving the molecule its characteristic (E)-configuration. This configuration is crucial for determining the compound's physical properties, reactivity, and biological activity.

Recent studies have highlighted the potential of this compound as a building block for more complex molecules with therapeutic applications. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The methoxy group contributes to the molecule's stability and solubility, while the piperidinylmethyl group introduces nitrogen into the structure, enhancing its ability to interact with biological targets.

In terms of synthesis, this compound can be prepared through various routes, including coupling reactions and hydroxylation processes. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the piperidinylmethyl group onto the phenyl ring. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

The biological activity of (2E)-3-(4-Methoxy-3-(Piperidin-1-ylmethyl)Phenyl)Acrylic Acid has been extensively studied in vitro and in vivo models. Experimental results indicate that it exhibits moderate anti-inflammatory properties, potentially due to its ability to inhibit cyclooxygenase enzymes. Additionally, preliminary studies suggest that it may have antioxidant effects, which could be attributed to its conjugated double bond system.

From a materials science perspective, this compound has shown promise as a precursor for advanced polymers and coatings. Its acrylic acid moiety allows for easy polymerization under thermal or UV-induced conditions, resulting in materials with tailored mechanical and optical properties.

In conclusion, (2E)-3-(4-Methoxy-3-(Piperidin-1-ylmethyl)Phenyl)Acrylic Acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials engineering.